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Compound of Interest

Compound Name: 2-(Ethylamino)ethanol

Cat. No.: B046374

Essential Safety and Handling Guide for 2-
(Ethylamino)ethanol

This guide provides crucial safety, operational, and disposal information for the handling of 2-
(Ethylamino)ethanol (CAS No. 110-73-6). It is intended for laboratory professionals to ensure
safe practices and mitigate risks associated with this chemical.

Chemical Properties and Hazards: 2-(Ethylamino)ethanol is a clear, colorless liquid that is
classified as a combustible liquid.[1][2] It presents significant health hazards, being harmful if
swallowed, toxic in contact with skin, and capable of causing severe skin burns and serious
eye damage.[1][2][3][4][5] Inhalation may lead to respiratory tract irritation.[1][2]

Personal Protective Equipment (PPE)

Strict adherence to PPE protocols is mandatory to prevent exposure. The required equipment
is detailed below.
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Protection Type

Specification

Rationale

Eye/Face Protection

Chemical safety goggles or a
full-face shield where
splashing is possible.[2][3][6]
[718]

Protects against splashes and
vapors that can cause serious,

irreversible eye damage.[2][3]

Skin Protection

Chemical-resistant gloves
(e.g., Nitrile, Neoprene), a lab
coat, and closed-toe shoes.
For larger quantities or direct
handling, a complete chemical-
resistant suit may be
necessary.[2][3][4][6][8]

Prevents skin contact, which
can be toxic and cause severe
burns. The substance is readily
absorbed through the skin.[2]

[3]4]

Respiratory Protection

Work should be conducted in a
well-ventilated area or under a
certified chemical fume hood.
[3][8] If ventilation is
inadequate or for spill
response, a NIOSH/MSHA-
approved respirator is
required.[3][4][6]

Minimizes the inhalation of
vapors, which can cause
respiratory irritation and other

systemic effects.[2][4]

Operational Plan: Safe Handling Protocol

A systematic approach is essential when working with 2-(Ethylamino)ethanol.

[EEN

. Preparation:

N

. Handling:

Ensure a chemical fume hood is operational and certified.

Inspect all PPE for integrity before use.[4]

Verify the immediate accessibility of an emergency eyewash station and a safety shower.

Assemble all necessary equipment and reagents before commencing work.
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Conduct all manipulations of 2-(Ethylamino)ethanol inside a chemical fume hood to
minimize vapor inhalation.[8]

Avoid all direct contact with skin, eyes, and clothing.[3][4]
Use appropriate, non-sparking tools and equipment to handle the chemical.[5]
Keep containers tightly sealed when not in use to prevent the release of vapors.[3][6][9]

Ground all equipment to prevent the buildup of electrostatic charge, as the substance is a
combustible liquid.[4][5]

Do not eat, drink, or smoke in the handling area.[3][10]

. Storage:

Store in a cool, dry, and well-ventilated area.
Keep containers tightly closed.[3][4]

Store away from incompatible materials such as strong acids, strong bases, and strong
oxidizing agents.[3]

Ensure the storage area is clearly labeled.

Emergency and First Aid Procedures

Immediate and appropriate action is critical in the event of an exposure.
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Exposure Route First Aid Protocol

Immediately flush eyes with copious amounts of

water for at least 15-30 minutes, occasionally
Eye Contact lifting the upper and lower eyelids. Remove

contact lenses if present and easy to do. Seek

immediate medical attention.[2][3][4]

Immediately remove all contaminated clothing
] and shoes. Flush the affected skin area with
Skin Contact )
plenty of water for at least 15 minutes. Seek

immediate medical aid.[2][3][4]

Move the victim to fresh air immediately. If
breathing is difficult or has stopped, provide

Inhalation artificial respiration. Do not use mouth-to-mouth
resuscitation. Seek immediate medical attention.
[31[41[10][11]

Do NOT induce vomiting. If the victim is
conscious and alert, rinse their mouth with water
) and give 2-4 cupfuls of milk or water. Never give
Ingestion . .
anything by mouth to an unconscious person.
Call a poison control center or doctor

immediately.[3][4][10]

Disposal Plan

Proper disposal is crucial to prevent environmental contamination and ensure safety.
1. Waste Collection:

» All materials contaminated with 2-(Ethylamino)ethanol, including used gloves, absorbent
materials, and empty containers, must be treated as hazardous waste.[12]

o Collect all waste in a designated, compatible, and clearly labeled hazardous waste container.
[8][13][14] The container must have a tightly fitting cap and be kept closed except when
adding waste.[13]
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2. Container Disposal:

o Empty containers must be triple-rinsed with a suitable solvent.[13][14]

» The first rinsate must be collected and disposed of as hazardous waste.[13][14]

» Original labels on containers being reused for waste must be completely defaced or

removed.[14]

3. Final Disposal:

o Dispose of the hazardous waste through your institution's designated Environmental Health

and Safety (EHS) program.[14]

» Do not dispose of 2-(Ethylamino)ethanol down the drain.[4][12]

Quantitative Data Summary

The following table summarizes key physical and chemical properties of 2-

(Ethylamino)ethanol.

Property Value
CAS Number 110-73-6
Molecular Formula C4H11NO

Molecular Mass

89.14 g/mol [3]

Appearance Clear, colorless liquid[2][3]
Boiling Point 169-170 °C[15]

Density 0.914 g/mL at 25 °C[15]
Flash Point 78 °C (172.4 °F)[2][15]

Vapor Pressure

<1 mmHg at 20 °C[15]

Water Hazard Class

WGK 1 (low hazard to water)[3]
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Experimental Workflow: Chemical Spill Response

The following diagram outlines the procedural steps for responding to a spill of 2-
(Ethylamino)ethanol.
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Immediate Actions

SPILL DETECTED

Alert personnel in the immediate area

Evacuate the area if spill is large

Preparationvfor Cleanup

Remove all ignition sources

Y

Ensure adequate ventilation

Y

Don appropriate PPE:
- Respirator
- Chemical suit
- Double gloves (Nitrile)
- Safety goggles/face shield

Containmeq't & Cleanup

Contain the spill with inert absorbent material
(e.g., sand, vermiculite)

Use non-sparking tools to collect absorbed material

Place collected waste into a labeled,
sealed hazardous waste container

Decontaminate the spill area with soap and water

Dispose of all contaminated materials
(including PPE) as hazardous waste

Report the incident to EHS

Click to download full resolution via product page

Workflow for responding to a 2-(Ethylamino)ethanol spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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